Cas no 87838-35-5 (1H-Pyrazole-5-carboxaldehyde, 1,3-diphenyl-)
87838-35-5 structure
Product Name:1H-Pyrazole-5-carboxaldehyde, 1,3-diphenyl-
CAS No:87838-35-5
MF:C16H12N2O
MW:248.27928352356
CID:651835
PubChem ID:15585031
Update Time:2025-04-19
1H-Pyrazole-5-carboxaldehyde, 1,3-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-carboxaldehyde, 1,3-diphenyl-
- 2,5-diphenylpyrazole-3-carbaldehyde
- 1,3-Diphenyl-1H-pyrazole-5-carbaldehyde
- DTXSID30575074
- 87838-35-5
-
- Inchi： 1S/C16H12N2O/c19-12-15-11-16(13-7-3-1-4-8-13)17-18(15)14-9-5-2-6-10-14/h1-12H
- InChI Key： YPXPQYROPWAWLK-UHFFFAOYSA-N
- SMILES： O=CC1=CC(C2C=CC=CC=2)=NN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 248.094963011g/mol
- Monoisotopic Mass: 248.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 34.9Ų
1H-Pyrazole-5-carboxaldehyde, 1,3-diphenyl- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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